Cas no 141300-08-5 (4H-3,1-Benzothiazin-4-one, 2-(2-quinazolinyl)-)

• Product Name: 4H-3,1-Benzothiazin-4-one, 2-(2-quinazolinyl)-
• CAS No: 141300-08-5
• MF: C₁₆H₉N₃OS
• MW: 291.327161550522
• CID: 1306062
• Update Time: 2024-08-03

4H-3,1-Benzothiazin-4-one, 2-(2-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzothiazin-4-one, 2-(2-quinazolinyl)-

• Inchi： 1S/C16H9N3OS/c20-16-11-6-2-4-8-13(11)19-15(21-16)14-17-9-10-5-1-3-7-12(10)18-14/h1-9H
• InChI Key： UNVJANPRADXSKD-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)SC=1C1=NC=C2C(=N1)C=CC=C2

Computed Properties

• Exact Mass: 291.04677

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 609.1±38.0 °C(Predicted)
• PSA: 55.21
• pka: 0.28±0.30(Predicted)